Cas no 42828-67-1 (2-(2-chloroacetyl)-2,3-dihydro-1,2-thiazol-3-one)

• Product Name: 2-(2-chloroacetyl)-2,3-dihydro-1,2-thiazol-3-one
• CAS No: 42828-67-1
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• MDL: MFCD13172599
• CID: 928485
• PubChem ID: 45080801
• Update Time: 2025-04-19

2-(2-chloroacetyl)-2,3-dihydro-1,2-thiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-(chloroacetyl)- (9CI)
• 2-(2-chloroacetyl)-1,2-thiazol-3-one
• 2-(Chloroacetyl)-1,2-thiazol-3(2H)-one
• DTXSID90664094
• EN300-224721
• 42828-67-1
• 2-(CHLOROACETYL)-3(2H)-ISOTHIAZOLONE
• 2-(2-chloroacetyl)-2,3-dihydro-1,2-thiazol-3-one
• DB-271364
• 3(2H)-ISOTHIAZOLONE, 2-(CHLOROACETYL)-

• MDL： MFCD13172599
• Inchi： 1S/C5H4ClNO2S/c6-3-5(9)7-4(8)1-2-10-7/h1-2H,3H2
• InChI Key： MRNCSASBXNLRMH-UHFFFAOYSA-N
• SMILES： ClCC(N1C(C=CS1)=O)=O

Computed Properties

• Exact Mass: 176.9651272g/mol
• Monoisotopic Mass: 176.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7Ų